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Anti-MRSA Activity at a Glance

Get Quote

Antibiotic Reported Anti-MRSA .
Class | Type . Key Characteristics & Notes
Name Activity (MIC range)
Diperamycin  Cyclic Potent activity; * Produced by Streptomyces
hexadepsipeptide specific MIC values griseoaurantiacus [1] [3]. * A member

Vancomycin

Daptomycin

Linezolid

[1][2]

Glycopeptide [5]

Lipopeptide [5]

Oxazolidinone [5]

not located in current
search [1]

N/A (Treatment
standard, not a
comparator in found
studies)

N/A (Treatment
standard, not a
comparator in found
studies)

N/A (Treatment
standard, not a
comparator in found
studies)

of the azinothricin family of
compounds [4].

e Intravenous drug of choice for
hospitalized patients [5]. « Trough
levels are monitored for efficacy (goal:
15-20 pg/mL) [5].

» Parenteral alternative to vancomycin
[5]. « Preferred for bacteremia with
Vancomycin MIC =2 ug/mL [5].

» Oral and IV formulations available
[5]. » Used for SSTIs and other
infections [5].
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Antibiotic Reported Anti-MRSA o
Class | Type . Key Characteristics & Notes
Name Activity (MIC range)
EDT Pleuromutilin 0.0313 - 0.125 pyg/mL  + A novel investigational compound. ¢
derivative [6] (against 48 clinical Shows higher in vitro activity than
isolates) [6] comparator tiamulin [6].

Experimental Context for Diperamycin

The information on Diperamycin's anti-MRSA activity primarily comes from its initial discovery period.

Here are the experimental details from the relevant studies:

e Source Organism: Diperamycin is produced by the bacterium Streptomyces griseoaurantiacus,
strain MK393-AF2 [1] [2].

¢ Fermentation & Isolation: The compound was isolated from the culture broth of the bacterium. The
specific fermentation conditions and isolation procedures (e.g., using organic solvents and
chromatographic methods) were detailed in the original 1998 paper [1].

e Activity Testing: The initial study determined the Minimum Inhibitory Concentration (MIC) against a
panel of Gram-positive bacteria, which included methicillin-resistant Staphylococcus aureus (MRSA).
The results were reported as "potent inhibitory activity," though the exact MIC values were not
available in the search excerpts [1].

Research Insights and Pathways

While direct comparison data is limited, the search results highlight two promising research directions in the

hunt for new anti-MRSA drugs.

¢ Exploring Ecological Niches: The discovery of the Diperamycin biosynthetic gene cluster in
Streptomyces sp. CS113, a strain isolated from the cuticle of leaf-cutting ants, underscores the value
of exploring underexored ecological niches for novel bioactive compounds [7] [4].

¢ Mechanism of Action as a Strategy: The pleuromutilin derivative EDT exemplifies the pursuit of
antibiotics with novel mechanisms. Its high potency is attributed to its strong binding to the bacterial
50S ribosomal subunit, effectively inhibiting protein synthesis—a target distinct from those of beta-
lactam antibiotics [6].
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The following diagram illustrates the general workflow for the discovery and initial assessment of a natural

product like Diperamycin.

Click to download full resolution via product page
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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